Cas no 2137427-96-2 (2-methyl-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylpentanamide)

• Product Name: 2-methyl-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylpentanamide
• CAS No: 2137427-96-2
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 5890944
• PubChem ID: 165948960
• Update Time: 2025-10-28

2-methyl-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylpentanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylpentanamide
• EN300-1085000
• 2-methyl-N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}pentanamide
• EN300-768560
• 2-methyl-N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]pentanamide
• 2137427-96-2
• 2137823-57-3

• Inchi： 1S/C15H28N2O2/c1-3-4-12(2)14(18)17-13-5-7-15(8-6-13)11-16-9-10-19-15/h12-13,16H,3-11H2,1-2H3,(H,17,18)
• InChI Key： IOIVVKNGAOBXQV-UHFFFAOYSA-N
• SMILES： O1CCNCC21CCC(CC2)NC(C(C)CCC)=O

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-methyl-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylpentanamide

Introduction to 2-methyl-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylpentanamide (CAS No. 2137427-96-2)

2-methyl-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylpentanamide, identified by its CAS number 2137427-96-2, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic amide derivative exhibits a unique structural framework characterized by an oxazoline ring fused with a tetrahydroazocine moiety, making it a promising candidate for further exploration in medicinal chemistry. The stereochemistry at the 6r,9r positions adds an additional layer of complexity, which is critical for understanding its biological activity and potential therapeutic applications.

The compound's molecular structure, featuring a pentanamide side chain and a spirocyclic core, suggests potential interactions with biological targets such as enzymes and receptors. Such structural motifs are frequently investigated for their ability to modulate biological pathways, particularly in the context of inflammation, pain management, and neurodegenerative diseases. Recent advancements in computational chemistry have enabled the prediction of binding affinities and pharmacokinetic properties, which are essential for drug discovery pipelines.

In the realm of synthetic chemistry, 2-methyl-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylpentanamide represents an intriguing challenge due to its spirocyclic nature. The synthesis of such compounds often requires multi-step strategies involving ring-closing metathesis, asymmetric hydrogenation, and protecting group manipulations. The stereochemical integrity at the 6r,9r positions must be rigorously maintained throughout the synthetic process to ensure the desired biological activity. Researchers have leveraged transition-metal catalysis and chiral auxiliaries to achieve high enantioselectivity in these transformations, highlighting the importance of modern synthetic methodologies.

From a biological perspective, the oxazoline and tetrahydroazocine rings in 2-methyl-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylpentanamide are known to interact with various protein targets. For instance, oxazoline derivatives have been reported to inhibit metalloproteinases and other enzymes involved in pathological processes. Similarly, tetrahydroazocine scaffolds have shown promise in modulating G-protein coupled receptors (GPCRs), which are critical for signal transduction in cells. The combination of these structural features may confer unique pharmacological properties that make this compound a valuable asset in drug development.

Recent studies have highlighted the potential of spirocyclic compounds in addressing unmet medical needs. The rigid core structure of 2-methyl-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylpentanamide enhances binding affinity by reducing conformational flexibility at the binding site. This rigidity is particularly advantageous when designing molecules that require precise interactions with biological targets. Additionally, the presence of multiple stereocenters allows for fine-tuning of pharmacokinetic properties such as solubility and metabolic stability.

The pharmaceutical industry has increasingly adopted structure-based drug design (SBDD) approaches to develop novel therapeutics. Computational modeling techniques have been instrumental in predicting how modifications to the core structure of 2-methyl-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylpentanamide can enhance its biological activity. For example, virtual screening has identified analogs with improved binding affinities to specific enzymes or receptors. These insights have guided experimental efforts toward optimizing lead compounds for clinical development.

Moreover, green chemistry principles have influenced the synthesis of 2-methyl-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylpentanamide, emphasizing sustainable methodologies that minimize waste and hazardous reagents. Catalytic processes and solvent-free reactions have been explored to enhance efficiency and environmental compatibility. Such approaches align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

In conclusion,2-methyl-N-(6r,9r)-1-oxa-4 azaspiro5 5 undecan 9 yl pentanamide (CAS No 2137427 96 2) is a structurally complex organic compound with significant potential in pharmaceutical research Its unique spirocyclic framework stereochemistry at the 6 r 9 r positions makes it an attractive target for further exploration in drug discovery Synthetic challenges associated with its construction highlight advancements in modern organic synthesis while its biological profile suggests promising applications particularly in modulating enzyme and receptor interactions Continued research into this compound will likely yield valuable insights into its therapeutic potential